![molecular formula C8H8ClNO4S B181860 2-Chloro-4-(methylsulfonamido)benzoic Acid CAS No. 158579-73-8](/img/structure/B181860.png)
2-Chloro-4-(methylsulfonamido)benzoic Acid
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Description
“2-Chloro-4-(methylsulfonyl)benzoic acid” is a chemical compound with the molecular formula C8H7ClO4S . It has a molecular weight of 234.66 g/mol . The IUPAC name for this compound is 2-chloro-4-methylsulfonylbenzoic acid .
Synthesis Analysis
The synthesis of 2-Chloro-4-(methylsulfonyl)benzoic acid involves adding 2-chloro-4-methylsulfonyl toluene, nitric acid, and catalysts into an autoclave . The autoclave is heated until the temperature reaches 140°C to 200°C, and a stirring reaction is conducted for 1 hour . Afterward, a NaOH solution with a mass concentration of 20% is added dropwise . The pH value of the filtrate is adjusted to be 2 so that light yellow solid, namely, a 2-chloro-4-(methylsulfonyl)benzoic acid crude product, can be separated out . The crude product is then recrystallized through an absolute methanol hot-melting and cold-separating method to obtain the product .
Molecular Structure Analysis
The molecular structure of 2-Chloro-4-(methylsulfonyl)benzoic acid can be represented by the SMILES string CS(=O)(=O)c1ccc(C(O)=O)c(Cl)c1
. The InChI representation is 1S/C8H7ClO4S/c1-14(12,13)5-2-3-6(8(10)11)7(9)4-5/h2-4H,1H3,(H,10,11)
.
Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Chloro-4-(methylsulfonyl)benzoic Acid include a molecular weight of 234.66 g/mol . The compound has a computed XLogP3 value of 1.4 , indicating its lipophilicity. It has one hydrogen bond donor .
Scientific Research Applications
Acaricide Development
One notable application of derivatives similar to 2-Chloro-4-(methylsulfonamido)benzoic Acid is in the development of acaricides. For instance, methyl 5-chloro-2-{[(trifluoromethyl)sulfonyl]amino}benzoate, a compound with structural similarities, has been identified as a novel acaricide named amidoflumet. This compound demonstrates the potential of such chemicals in agricultural applications, particularly in pest control. The structural orientation of its side chains allows for the formation of an intramolecular N—H⋯O hydrogen bond, showcasing the compound's intricate molecular interactions (Kimura & Hourai, 2005).
Synthesis and Characterization of Sulfonamides
Research has also delved into the synthesis and characterization of sulfonamides using 4-(substituted phenylsulfonamido)benzoic acids. These compounds have been synthesized with high yields under ultrasound irradiation conditions, exhibiting antimicrobial activities. Such studies underscore the role of this compound derivatives in developing new antimicrobial agents, which is crucial in addressing the growing concern of antibiotic resistance (Dineshkumar & Thirunarayanan, 2019).
Eco-Friendly Synthesis Methods
Furthermore, research efforts are focused on developing eco-friendly synthesis methods for sulfonamide and sulfonate carboxylic acid derivatives. A study demonstrated a simple, efficient, and green method for synthesizing such derivatives, utilizing water and sodium carbonate as HCl scavengers. This approach not only yields high purity products but also aligns with environmental sustainability goals, highlighting the compound's utility in green chemistry applications (Almarhoon et al., 2019).
Organic Synthesis and Catalysis
The compound's derivatives have been explored in organic synthesis and catalysis, particularly in the selective C–H bond functionalization of benzoic acids. This area of research is significant for developing synthetically useful tools for organic synthesis, contributing to more efficient and selective chemical processes. For example, a study on meta-C–H olefination of benzoic acid derivatives using a nitrile-based sulfonamide template has provided new insights into the catalytic activation of electron-poor arenes (Li et al., 2016).
properties
IUPAC Name |
2-chloro-4-(methanesulfonamido)benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO4S/c1-15(13,14)10-5-2-3-6(8(11)12)7(9)4-5/h2-4,10H,1H3,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJPZWTSCHWHTEH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC(=C(C=C1)C(=O)O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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